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An In-depth Technical Guide to the Nuclear Structure and Spin-Parity of Indium-115

Introduction to Indium-115
Indium (49In) is a chemical element with two primordial nuclides: the stable isotope 113In and

the long-lived radioactive isotope 115In.[1] Constituting approximately 95.7% of naturally

occurring indium, 115In is characterized by its remarkable stability, possessing a half-life of

4.41 x 1014 years, a value significantly greater than the age of the universe.[1][2] This long

half-life is a consequence of a spin-forbidden beta decay to Tin-115 (115Sn).[1] The nucleus of

115In contains 49 protons and 66 neutrons.[3] Its unique nuclear properties, including a high

spin ground state and a long-lived metastable isomer, make it a subject of significant interest in

nuclear physics research. Understanding its structure is crucial for refining nuclear models and

has implications for various applications, including the use of its isomers in medicine and

industry.[4]

Fundamental Nuclear Properties
The ground state and the primary metastable state of Indium-115 possess distinct and well-

characterized nuclear properties. These properties are fundamental to understanding its

behavior and decay characteristics.
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Property 115In (Ground State) 115mIn (Isomeric State)

Atomic Mass 114.903878773(12) u[2]

Mass Excess -89536.747 ± 4.226 keV[5]

Binding Energy 979403.553 ± 4.229 keV[5]

Half-Life (T1/2) 4.41(25) x 1014 years[2] 4.486(4) hours[2]

Spin and Parity (Jπ) 9/2+[2] 1/2-[2]

Excitation Energy 0 keV 336.244(17) keV[2]

Decay Mode β-[2]
Isomeric Transition (IT) (95%),

β- (5%)[5]

Magnetic Dipole Moment (μ) +5.5326(4) μN[2] -0.24398(5) μN[5]

Electric Quadrupole Moment

(Q)
+0.772(5) barn[2]

Nuclear Structure and the Shell Model
The spin and parity of the Indium-115 nucleus can be understood through the framework of

the nuclear shell model. This model, analogous to the atomic shell model for electrons,

describes nucleons (protons and neutrons) occupying discrete energy levels or "shells".[6]

Nuclei with filled shells at "magic numbers" (2, 8, 20, 28, 50, 82, 126) exhibit exceptional

stability.[6][7]

Ground State (9/2+): Indium-115 has 49 protons and 66 neutrons.[3]

Protons: With Z=49, Indium has one proton "hole" relative to the magic number of 50. The

protons fill the shells up to the 1g9/2 subshell. The single unpaired proton hole in the 1g9/2

orbital dictates the properties of the ground state.

Neutrons: With N=66, the neutrons are between the magic numbers of 50 and 82. The

neutrons form pairs, resulting in a net spin and parity of 0+.

According to the shell model, the spin and parity of an odd-A nucleus are determined by the

last unpaired nucleon.[8] For 115In, this is the proton hole in the 1g9/2 orbital. The total angular
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momentum (j) for this orbital is 9/2. The parity is determined by (-1)l, where 'l' is the orbital

angular momentum quantum number. For a 'g' orbital, l=4, resulting in a positive parity (-1)4 =

+1. Therefore, the nuclear shell model correctly predicts the ground state spin-parity of 115In to

be 9/2+.[8]

Isomeric State (1/2-): 115In possesses a well-known metastable isomer, 115mIn, at an

excitation energy of 336.244 keV with a half-life of 4.486 hours.[2]

The structure of this 1/2- state is attributed to the promotion of a proton from a lower-lying

p1/2 orbital across the Z=50 shell gap. This leaves a hole in the 2p1/2 subshell.[9]

The spin for this state is j=1/2. The orbital angular momentum is l=1 (for a 'p' orbital), yielding

a negative parity (-1)1 = -1. This explains the 1/2- spin-parity assignment for the isomeric

state.[5][10]

Decay Pathways
The decay of Indium-115 and its parent/isomer involves beta decay and isomeric transition,

populating various states in the daughter nuclei.

1. Beta Decay of Cadmium-115m

The metastable isomer 115mCd (spin 11/2-, half-life 44.6 days) decays via beta emission to

various excited states of 115In.[11][12] The subsequent gamma transitions from these excited

states populate the 115In ground state. This decay is a common way to populate and study the

level structure of 115In.[13]
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Caption: Simplified decay scheme of 115mCd to 115In.

2. Decay of the 115mIn Isomer

The 115mIn isomer decays primarily (95% branch) via an isomeric transition (IT) to the 115In

ground state by emitting a 336.24 keV gamma ray.[5] A smaller fraction (5%) undergoes beta

decay to the ground state of 115Sn.[5] The transition from a 1/2- state to a 9/2+ state is a

highly forbidden M4 (magnetic quadrupole) transition, which explains the relatively long half-life

of this isomeric state.[10]
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Caption: Decay scheme of the 115mIn isomeric state.

3. Beta Decay of 115In Ground State

The ground state of 115In undergoes a highly forbidden beta decay to the first excited state of

115Sn. The decay energy is approximately 497.48 keV.[14] This decay from a 9/2+ state to a

3/2+ state is a fourth-forbidden unique transition, contributing to the extremely long half-life of

115In.[14][15]

Experimental Protocols for Spin-Parity
Determination
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The determination of nuclear spin and parity is a complex process that relies on a variety of

experimental techniques. For 115In, methods such as gamma-ray spectroscopy, beta decay

analysis, and atomic beam magnetic resonance have been crucial.

1. Gamma-Ray Spectroscopy

Objective: To measure the energies, intensities, and angular correlations of gamma rays

emitted from excited nuclear states to determine energy levels, transition multipolarities, and

spin assignments.

Methodology:

Source Preparation: Excited states of 115In are populated, typically through the beta

decay of a parent nuclide like 115mCd.[13] The 115mCd can be produced by neutron

activation of stable 114Cd in a nuclear reactor.[16]

Detection: A high-purity germanium (HPGe) detector, known for its excellent energy

resolution, is used to detect the emitted gamma rays.[17] The detector is often placed

within a low-background shielding environment (e.g., lead castle) to reduce interference

from environmental radiation.[14]

Data Acquisition: The detector signals are processed by a multi-channel analyzer (MCA) to

generate a gamma-ray energy spectrum, which plots the number of counts versus

gamma-ray energy.[17]

Analysis: The positions of peaks in the spectrum identify the energies of the gamma

transitions. The area under each peak is proportional to the intensity of that transition. For

spin-parity assignment, gamma-gamma angular correlation measurements are performed,

where the coincidence counting rate between two detectors is measured as a function of

the angle between them. This correlation pattern is sensitive to the spins of the nuclear

levels and the multipolarities of the transitions involved.[18]

2. Beta Decay Spectrum Analysis

Objective: To analyze the shape and endpoint energy of the beta spectrum to determine

decay energies (Q-values) and infer information about the change in spin and parity between

the parent and daughter states.
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Methodology:

Source and Detector: A cryogenic calorimeter, such as a LiInSe2 crystal operated at

temperatures near absolute zero, can be used.[15][19] This setup provides extremely high

energy resolution and low background. The 115In atoms within the crystal itself serve as

the source.

Measurement: The detector records the tiny temperature rise caused by the energy

deposited by the emitted beta particle (electron).[15]

Data Analysis: The resulting energy spectrum of the electrons is recorded. The shape of

this spectrum is compared with theoretical predictions for allowed and forbidden

transitions. The degree of "forbiddenness" of a decay is directly related to the change in

spin (ΔJ) and parity (Δπ) between the initial and final states, allowing for the assignment of

these quantum numbers.[15][19]

3. Atomic Beam Magnetic Resonance (ABMR)

Objective: To directly measure the nuclear spin (I) by observing the interaction of the nuclear

magnetic moment with external magnetic fields. This method was used to determine the spin

of the 115mIn isomer.[10][20]

Methodology:

Beam Production: A beam of neutral atoms containing the nucleus of interest (115mIn) is

produced in an oven.

State Selection: The beam passes through an inhomogeneous magnetic field (the A-field),

which deflects atoms based on their magnetic substate (mJ). A slit selects atoms in a

specific state.

Resonance Region: The selected atoms then enter a region with a weak, uniform

magnetic field (the C-field) and an oscillating radiofrequency (RF) field perpendicular to it.

If the RF frequency matches the Larmor frequency for transitions between magnetic

substates, the atoms will flip their orientation.
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Analysis and Detection: A second inhomogeneous magnetic field (the B-field) acts as an

analyzer. Atoms that underwent a transition in the C-field will be deflected differently and

can be focused onto a detector. The nuclear spin 'I' is determined from the number of

observed resonance peaks, as the number of substates is 2I+1.[10] For 115mIn, a single

resonance was found, corresponding to a nuclear spin of I = 1/2.[10][20]

Applications in Research and Drug Development
While 115In itself is not commonly used in medical imaging due to its decay characteristics,

other indium isotopes, particularly Indium-111 (T1/2 = 2.8 days), are widely used in nuclear

medicine.[1] 111In is used to label monoclonal antibodies and other proteins for

radioimmunoscintigraphy, a technique for diagnosing and staging cancers.[21]

The metastable isomer, 115mIn, can be obtained from a radionuclide generator system where

it is produced from the decay of its longer-lived parent, 115Cd (T1/2 = 53.46 hours).[22][12]

These 115Cd/115mIn generators provide a source of 115mIn for use as a radiotracer in

industrial and environmental applications, such as tracking fluid flow or pollutants.[4][23] The

development of efficient generator systems is an active area of research, ensuring a reliable

supply of this useful isomer.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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